Cas no 1219842-55-3 (2-4-(4-ethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile)

• Product Name: 2-4-(4-ethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile
• CAS No: 1219842-55-3
• MF: C₁₄H₁₃N₃O₂
• MW: 255.271922826767
• CID: 6033801
• PubChem ID: 30564244
• Update Time: 2025-06-13

2-4-(4-ethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-4-(4-ethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile
• 2-[4-(4-ethylphenyl)-2,3-dioxopyrazin-1-yl]acetonitrile
• 2-(4-(4-ethylphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetonitrile
• 1219842-55-3
• F2580-0677
• AKOS024662068

• Inchi： 1S/C14H13N3O2/c1-2-11-3-5-12(6-4-11)17-10-9-16(8-7-15)13(18)14(17)19/h3-6,9-10H,2,8H2,1H3
• InChI Key： MDOGZCDSLNGOJZ-UHFFFAOYSA-N
• SMILES： C(#N)CN1C=CN(C2=CC=C(CC)C=C2)C(=O)C1=O

Computed Properties

• Exact Mass: 255.100776666g/mol
• Monoisotopic Mass: 255.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.4Ų

Additional information on 2-4-(4-ethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile

Recent Advances in the Study of 2-4-(4-ethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile (CAS: 1219842-55-3)

The compound 2-4-(4-ethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile (CAS: 1219842-55-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique pyrazine and acetonitrile moieties, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanisms of action, and potential as a drug candidate. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of 2-4-(4-ethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile, with particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts have laid the groundwork for subsequent pharmacological evaluations, ensuring that the compound meets the stringent quality standards required for biomedical research.

In vitro and in vivo studies have explored the biological activity of 2-4-(4-ethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile, revealing its potential as an inhibitor of specific enzymatic pathways implicated in inflammatory and neoplastic diseases. Preliminary data suggest that the compound exhibits selective binding affinity for key protein targets, modulating their activity in a dose-dependent manner. These findings have sparked interest in further investigating its therapeutic potential, particularly in the context of diseases with high unmet medical needs.

One of the most promising aspects of this compound is its favorable pharmacokinetic profile. Early-stage animal studies have demonstrated good oral bioavailability and a manageable safety profile, with no significant adverse effects observed at therapeutic doses. These properties position 2-4-(4-ethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile as a viable candidate for further preclinical development, with potential applications in oncology and immunology.

Despite these encouraging results, challenges remain in the development of 2-4-(4-ethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile as a therapeutic agent. Issues such as metabolic stability, potential drug-drug interactions, and long-term toxicity require further investigation. Ongoing research aims to address these gaps, with the goal of advancing the compound into clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to play a pivotal role in overcoming these hurdles.

In conclusion, 2-4-(4-ethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile (CAS: 1219842-55-3) represents a promising avenue for drug discovery, with its unique chemical structure and demonstrated biological activity. Continued research and development efforts will be essential to fully realize its therapeutic potential and translate these findings into clinical applications. This brief underscores the importance of interdisciplinary collaboration and rigorous scientific inquiry in advancing the field of chemical biology and medicinal chemistry.